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Compound of Interest

Compound Name: Zeoh

Cat. No.: B12377657 Get Quote

A comprehensive investigation into the early discovery and history of a compound referred to

as "Zeoh" has found no direct match for a specific chemical entity under that name in publicly

available scientific literature and databases. The term may be a neologism, a proprietary code

name not yet disclosed to the public, or a potential misspelling of other established chemical

terms.

Initial searches for "Zeoh compound" and its variants did not yield any specific molecule

corresponding to that name. However, the search results have provided several potential

interpretations that may align with the user's intended subject of inquiry. These possibilities

include:

ZEO as an Acronym: In some contexts, "ZEO" is used as an acronym for Ziziphora Essential

Oil, a substance derived from plants of the Ziziphora genus. Research on ZEO focuses on its

chemical composition and potential antimicrobial properties.[1]

Zeochem and Zeolites: The term "Zeochem" refers to a company that specializes in the

manufacturing of zeolites, which are microporous, aluminosilicate minerals.[2] Zeolites have

a wide range of industrial and chemical applications, including as catalysts, adsorbents, and

in water purification.[3]

Zinc Hydroxide (Zn(OH)₂): It is plausible that "Zeoh" could be a misinterpretation or

misspelling of a compound containing Zinc (Zn) and a hydroxide (-OH) group, such as Zinc

Hydroxide.[4][5] Zinc hydroxide is an inorganic compound with known applications, and its

synthesis and properties are well-documented.[4]
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Dipeptides: Chemical literature also contains references to complex molecules with similar

naming conventions, such as the dipeptide Z-PHE-GLY-OH.[6]

Given the ambiguity, a detailed technical guide on the "early discovery and history of Zeoh
compound" cannot be accurately constructed without further clarification. To proceed with the

request, additional information is required to identify the specific compound of interest.

Researchers, scientists, and drug development professionals are encouraged to verify the

precise chemical name or provide any known alternative nomenclature, CAS number, or

structural information for the compound in question.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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